Cas no 79005-55-3 (3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile)

3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile structure
79005-55-3 structure
Product Name:3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile
CAS No:79005-55-3
MF:C9H14N2O
MW:166.220262050629
CID:984467
PubChem ID:300920
Update Time:2025-04-20

3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile
    • 3-(4-methylpiperidino)-3-oxopropanenitrile
    • AC1L6XAO
    • DivK1c_001343
    • HMS548N17
    • Maybridge1_002591
    • MolPort-002-894-384
    • NSC176406
    • SureCN6421780
    • SR-01000575435
    • CHEMBL1868536
    • DTXSID50306448
    • HMS2783F13
    • CD 00230
    • AKOS000170917
    • SR-01000575435-1
    • NSC-176406
    • CDS1_000303
    • NSC 176406
    • 79005-55-3
    • EU-0029340
    • SCHEMBL6421780
    • MLS000851203
    • SMR000457446
    • DS-004584
    • 3-(4-Methyl-1-piperidyl)-3-oxo-propanenitrile
    • Inchi: 1S/C9H14N2O/c1-8-3-6-11(7-4-8)9(12)2-5-10/h8H,2-4,6-7H2,1H3
    • InChI Key: OFLGUADWZSEQEI-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)N1CCC(C)CC1

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.1
  • LogP: 1.09648

3-(4-methylpiperidin-1-yl)-3-oxopropanenitrile Related Literature

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